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Compound of Interest

Compound Name: GW806742X

Cat. No.: B15602790 Get Quote

Essential Safety and Handling Guide for
GW806742X
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling GW806742X. The following procedural steps and

data are designed to ensure the safe handling, use, and disposal of this potent mixed lineage

kinase domain-like protein (MLKL) inhibitor.

Physical and Chemical Properties
A summary of the known physical and chemical properties of GW806742X is presented below.
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Property Value Reference

Appearance White to off-white solid [1]

Odor Odorless [1]

Molecular Formula C25H22F3N7O4S [2]

Molecular Weight 573.55 g/mol [2][3]

Solubility in Water Slightly soluble [1]

Solubility in DMSO 100 mg/mL (174.35 mM) [3]

Boiling Point Undetermined [1]

Melting Point Undetermined [1]

Flash Point Not applicable [1]

Explosion Hazard
Product does not present an

explosion hazard
[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling GW806742X to minimize

exposure. The required PPE varies based on the laboratory activity.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://nordicbiosite.com/dbfiles/SYN-1215-M005_SYN_1215_gw806742x_msds.pdf
https://nordicbiosite.com/dbfiles/SYN-1215-M005_SYN_1215_gw806742x_msds.pdf
https://www.bioscience.co.uk/product~2183979
https://www.bioscience.co.uk/product~2183979
https://www.selleckchem.com/products/gw806742x.html
https://nordicbiosite.com/dbfiles/SYN-1215-M005_SYN_1215_gw806742x_msds.pdf
https://www.selleckchem.com/products/gw806742x.html
https://nordicbiosite.com/dbfiles/SYN-1215-M005_SYN_1215_gw806742x_msds.pdf
https://nordicbiosite.com/dbfiles/SYN-1215-M005_SYN_1215_gw806742x_msds.pdf
https://nordicbiosite.com/dbfiles/SYN-1215-M005_SYN_1215_gw806742x_msds.pdf
https://nordicbiosite.com/dbfiles/SYN-1215-M005_SYN_1215_gw806742x_msds.pdf
https://www.benchchem.com/product/b15602790?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid)

Respirator: NIOSH-approved N95 or higher-

rated respirator. Gloves: Double-gloving with

nitrile gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Disposable or dedicated

non-absorbent lab coat.

Solution Preparation & Handling

Gloves: Double-gloving with nitrile gloves. Eye

Protection: Chemical splash goggles or face

shield. Lab Coat: Standard laboratory coat.

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves. Eye Protection: Safety

glasses with side shields. Lab Coat: Standard

laboratory coat.

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Standard laboratory coat.

Operational Plan for Safe Handling
Adherence to the following step-by-step procedures is critical for the safe handling of

GW806742X.

Designated Work Area
All work with solid and concentrated solutions of GW806742X must be conducted in a

designated and clearly marked area, such as a certified chemical fume hood.

Weighing and Aliquoting of Solid Compound
Perform all weighing and aliquoting of the solid compound within a chemical fume hood or a

powder containment hood to prevent inhalation of fine powders.

Use dedicated spatulas and weighing boats. If not possible, thoroughly decontaminate all

equipment after use.
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Preparation of Stock Solutions
Prepare stock solutions in a chemical fume hood.[4]

For a 100 mg/mL stock solution, dissolve the compound in fresh DMSO.[3] Note that

moisture-absorbing DMSO can reduce solubility.[3]

For in vivo formulations, a suggested method involves creating a homogeneous suspension

in CMC-Na or a clear solution using a combination of DMSO, PEG300, Tween 80, and

ddH2O.[3]

Storage
Store the solid compound at -20°C for up to 3 years.[3]

Store stock solutions in aliquots to avoid repeated freeze-thaw cycles.[3]

Stock solutions can be stored at -80°C for up to 1 year or at -20°C for up to 1 month.[3]

Spill Management
It is recommended to have cytotoxic spill kits readily available in areas where GW806742X is

handled.[1]

Minor Spills:

Alert personnel in the immediate area.

Wear appropriate PPE, including double gloves, a lab coat, and eye protection.

Cover the spill with absorbent material from the spill kit.

Carefully collect the absorbed material and place it in a sealed container for hazardous

waste.

Clean the spill area with an appropriate decontaminating solution.

Major Spills:
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Evacuate the area immediately.

Alert Emergency Services, providing the location and nature of the hazard.[1]

Restrict access to the area.

Only trained personnel with appropriate respiratory and personal protective equipment

should attempt to clean up the spill.

Spill Occurs Initial Assessment

Minor Spill Response

Major Spill ResponseSpill Detected Assess Spill Size

Alert Area PersonnelMinor

Evacuate Area

Major

Don Appropriate PPE Contain & Clean Spill Dispose of Waste

Alert Emergency Services Restrict Access Cleanup by Trained Personnel

Click to download full resolution via product page

Caption: Workflow for handling chemical spills of GW806742X.

Disposal Plan
Proper disposal of GW806742X and associated waste is essential to prevent environmental

contamination and exposure.

Waste Segregation
All waste materials contaminated with GW806742X, including empty containers, used PPE,

and spill cleanup materials, must be segregated from general laboratory waste.

Waste Containment
Place all solid waste residue in a segregated and sealed plastic container.[1]
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Used syringes, needles, and other sharps should be placed directly into an approved sharps

container without being crushed, clipped, or recapped.[1]

Disposal Procedure
Dispose of all GW806742X waste as hazardous chemical waste in accordance with local,

state, and federal regulations.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

First Aid Measures
In the event of exposure, immediate action is necessary.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

advice if irritation persists.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Give water to rinse out

the mouth, then provide liquid slowly and as

much as the person can comfortably drink.

Never give anything by mouth to an

unconscious person. Seek immediate medical

advice.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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